Cas no 1805513-44-3 (Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate
• CAS No: 1805513-44-3
• MF: C₁₁H₁₂F₂INO₃
• MW: 371.119162559509
• CID: 4804510
• Update Time: 2025-07-18

Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate

• Inchi： 1S/C11H12F2INO3/c1-3-18-8(16)5-6-4-7(10(12)13)15-11(17-2)9(6)14/h4,10H,3,5H2,1-2H3
• InChI Key： KAHCGCJJVPBUOH-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate

Research Brief on Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate (CAS: 1805513-44-3)

Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate (CAS: 1805513-44-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel therapeutics for inflammatory diseases, oncology, and infectious diseases.

The structural uniqueness of Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate lies in its difluoromethyl and iodo substituents, which enhance its reactivity and binding affinity to biological targets. The presence of the methoxy group further contributes to its stability and pharmacokinetic properties. These features make it a versatile building block in drug discovery, enabling the synthesis of compounds with improved efficacy and selectivity.

Recent research has focused on optimizing the synthetic routes for Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that reduces byproduct formation and enhances scalability. This advancement is critical for large-scale production, ensuring consistent quality for preclinical and clinical applications.

In addition to synthetic improvements, the biological activity of derivatives derived from Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate has been explored. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of this compound exhibit potent inhibitory effects on specific kinases involved in cancer cell proliferation. These findings underscore its potential as a scaffold for kinase inhibitors, a promising avenue in oncology drug development.

Another area of interest is the application of Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate in antimicrobial research. A recent preprint on ChemRxiv (2024) highlighted its role in synthesizing compounds with activity against drug-resistant bacterial strains. The study identified structural modifications that enhance antimicrobial potency while minimizing cytotoxicity, paving the way for new antibiotic candidates.

Despite these advancements, challenges remain in the clinical translation of derivatives based on Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate. Issues such as metabolic stability, bioavailability, and off-target effects require further investigation. Ongoing research aims to address these limitations through rational drug design and advanced formulation strategies.

In conclusion, Ethyl 6-(difluoromethyl)-3-iodo-2-methoxypyridine-4-acetate (CAS: 1805513-44-3) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and demonstrated biological activity make it a promising candidate for the development of next-generation therapeutics. Continued research will be essential to unlock its full potential and overcome existing challenges.